
Commercial Sourcing and Technical Guide for 5-
(Trifluoromethyl)indoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-(Trifluoromethyl)indoline

Cat. No.: B062749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 5-
(Trifluoromethyl)indoline (CAS No. 162100-55-2), a key building block in medicinal chemistry

and drug discovery. The strategic incorporation of the trifluoromethyl group into the indoline

scaffold offers enhanced metabolic stability, increased lipophilicity, and altered electronic

properties, making it a valuable moiety for the development of novel therapeutics. This

document details available commercial sources, provides a representative experimental

protocol for its functionalization, and visualizes a common synthetic pathway.

Commercial Suppliers
5-(Trifluoromethyl)indoline is available from a number of chemical suppliers. While pricing

and bulk quantities are often available upon direct inquiry, the following table summarizes the

publicly available information for several key vendors.
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Supplier CAS Number Purity
Available
Quantities

Price

Matrix Fine

Chemicals[1]
162100-55-2 Not specified

Small and large

quantities

available upon

request.[1]

Upon Request[1]

BLD Pharm[2] 162100-55-2 Not specified
Available upon

request.
Upon Request[2]

Hairui Chemical 162100-55-2 ≥98%
Available upon

request.
Upon Request

Hunan

Chemfish[3]
162100-55-2 Not specified

Available upon

request.
Upon Request[3]

2A Biotech[4] 162100-55-2 Not specified
Available upon

request.
Upon Request[4]

ChemicalBook[5] 162100-55-2 Not specified
Available upon

request.
Upon Request[5]

Experimental Protocols
The indoline nitrogen offers a prime site for functionalization to explore structure-activity

relationships (SAR). A common reaction is N-acylation, which introduces an amide functionality.

The following is a representative protocol for the N-acylation of an indoline derivative, which

can be adapted for 5-(Trifluoromethyl)indoline.

General Protocol for N-Acylation of 5-(Trifluoromethyl)indoline

Materials:

5-(Trifluoromethyl)indoline

Acylating agent (e.g., Acetyl chloride, Benzoyl chloride)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))
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Tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 5-(Trifluoromethyl)indoline (1.0 equivalent) in the chosen anhydrous

solvent.

Addition of Base: Add the tertiary amine base (1.1 to 1.5 equivalents) to the solution and stir.

Addition of Acylating Agent: Cool the mixture to 0 °C in an ice bath. Slowly add the acylating

agent (1.05 to 1.2 equivalents) dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding saturated aqueous sodium

bicarbonate solution. Transfer the mixture to a separatory funnel and extract with an organic

solvent (e.g., ethyl acetate).

Washing: Wash the combined organic layers sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired N-acyl-5-
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(trifluoromethyl)indoline.

Visualization of a Key Synthetic Transformation
The following diagram illustrates a typical workflow for the N-functionalization of 5-
(Trifluoromethyl)indoline, a fundamental step in diversifying this important scaffold for drug

discovery applications.
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Reaction at 0°C to RT
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Quench with aq. NaHCO3
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Wash with Water & Brine
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N-Functionalized
5-(Trifluoromethyl)indoline

Click to download full resolution via product page

Caption: Workflow for N-functionalization of 5-(Trifluoromethyl)indoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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